N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-ylmethyl)-N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C23H29N3O5/c1-15-9-19(16(2)31-15)13-26-7-5-17(6-8-26)11-24-22(27)23(28)25-12-18-3-4-20-21(10-18)30-14-29-20/h3-4,9-10,17H,5-8,11-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: GCUXNVNLUAKOKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)CN2CCC(CC2)CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H29N3O5
• Molecular Weight: 427.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzodioxole group, a furan ring, and a piperidine ring, all of which are common structures in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzodioxole and furan rings, and the coupling of these rings with the piperidine ring. The exact synthesis would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and the positions of the various functional groups. The benzodioxole and furan rings are aromatic, meaning they have a stable, ring-like structure with alternating single and double bonds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzodioxole, furan, and piperidine rings. These groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the benzodioxole, furan, and piperidine rings could affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, some benzodioxole and furan compounds are known to be toxic, so appropriate safety precautions would need to be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, and testing of its biological activity.